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Compound of Interest

Compound Name: L-Amoxicillin

Cat. No.: B000794 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of L-Amoxicillin

Introduction

L-Amoxicillin is a broad-spectrum, semi-synthetic β-lactam antibiotic widely used for treating

bacterial infections.[1] Its efficacy and behavior as a pharmaceutical agent are fundamentally

governed by its physicochemical properties. Understanding these characteristics is critical for

researchers, scientists, and drug development professionals in areas such as formulation

design, stability analysis, quality control, and predicting its pharmacokinetic profile. Amoxicillin's

structure, featuring a β-lactam ring, a thiazolidine ring, and an amino group side chain, confers

its antibacterial activity but also presents challenges related to stability.[2][3] This guide

provides a comprehensive overview of the core physicochemical properties of L-Amoxicillin,

detailed experimental protocols for their determination, and visual representations of key

processes.

Core Physicochemical Properties
The fundamental properties of L-Amoxicillin are summarized below. The most common form

used in pharmaceutical formulations is amoxicillin trihydrate, which is the most stable solid

form.[4][5]
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Property Value Reference

Chemical Formula C₁₆H₁₉N₃O₅S [6][7]

Molecular Weight 365.4 g/mol [6][7]

CAS Number 26787-78-0 (Anhydrous) [7][8]

61336-70-7 (Trihydrate)

Appearance

White to off-white or light-

yellowish crystalline powder.[6]

[8][9]

Melting Point

Decomposes around 194 °C to

204 °C.[6][10][11] DSC

analysis shows an exothermic

transition associated with

chemical degradation.[12][13]

LogP (Octanol/Water) 0.87 [3][6]

Dissociation Constants (pKa)
Amoxicillin is an amphoteric molecule with three ionizable functional groups: a carboxylic acid,

a primary amine, and a phenolic hydroxyl group.[2][14] These groups dictate the molecule's

charge and solubility at different pH values.

pKa Value
Corresponding Functional
Group

Reference

pKa₁: ~2.4 - 2.7 Carboxylic Acid (-COOH) [2][11][14]

pKa₂: ~7.2 - 7.4 Amino Group (-NH₂) [2][11]

pKa₃: ~9.6 Phenolic Hydroxyl Group (-OH) [2][11][14]

Solubility Profile
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The solubility of amoxicillin is highly dependent on the pH and the solvent used.[4] As an

amphoteric compound, it exhibits its lowest solubility at its isoelectric point, which is in the pH

range of 4 to 6.[4]

Solvent Solubility Temperature Reference

Water 4 g/L 25 °C [7][8]

Slightly soluble - [9][15]

Methanol 7.5 mg/mL - [10]

Ethanol 3.4 mg/mL - [10]

Very slightly soluble - [15]

Dimethyl Sulfoxide

(DMSO)
~25 mg/mL - [15]

Phosphate Buffer (pH

7.2)
~1 mg/mL - [15]

Crystal Structure and Stability
Amoxicillin trihydrate crystals are orthorhombic.[4] The stability of amoxicillin is a critical factor,

as degradation leads to a loss of potency. The primary site of degradation is the β-lactam ring,

which is susceptible to hydrolysis.[16]

pH Stability: Amoxicillin in solution is most stable at a pH of around 6.0-6.5.[17][18] Its

degradation is catalyzed by both acidic and alkaline conditions.

Thermal Stability: Reconstituted oral amoxicillin suspensions are stable for about 7 days

under refrigeration (2-8°C).[19][20] At room temperature (25°C), amoxicillin retains 90% of its

concentration for approximately 24.8 hours.[21] High temperatures accelerate the

degradation process.[12][19]

Photostability: Exposure to light can also contribute to the degradation of amoxicillin.[19]

The degradation of amoxicillin primarily proceeds via two pathways: hydrolysis of the β-lactam

ring to form amoxicilloic acid, and intramolecular cyclization to form amoxicillin
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diketopiperazine.[16][22][23]

L-Amoxicillin

Amoxicilloic Acid

Hydrolysis
(β-Lactam Ring Opening)

Amoxicillin
Diketopiperazine-2,5

Intramolecular
Cyclization

Click to download full resolution via product page

Primary degradation pathways of L-Amoxicillin.

Experimental Protocols
Detailed methodologies are essential for the accurate characterization of L-Amoxicillin's

physicochemical properties.

Determination of pKa by Potentiometric Titration
Principle: This method involves titrating a solution of amoxicillin with a strong acid and a

strong base and monitoring the pH change. The pKa values are determined from the

inflection points of the resulting titration curve.

Apparatus: Calibrated pH meter with a glass electrode, magnetic stirrer, burette.
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Reagents: L-Amoxicillin standard, 0.1 M Hydrochloric Acid (HCl), 0.1 M Sodium Hydroxide

(NaOH), deionized water.

Procedure:

Prepare a solution of amoxicillin (e.g., 1 mg/mL) in deionized water.

Place the solution in a beaker with a magnetic stir bar and immerse the pH electrode.

Titrate the solution with 0.1 M HCl, recording the pH after each incremental addition until

the pH drops significantly.

Repeat the process with a fresh amoxicillin solution, this time titrating with 0.1 M NaOH

until the pH rises significantly.

Data Analysis: Plot the pH versus the volume of titrant added. The pKa values correspond to

the pH at the half-equivalence points on the titration curve.

Determination of Aqueous Solubility by Shake-Flask
Method

Principle: The shake-flask method determines the equilibrium solubility of a compound in a

specific solvent. Excess solid is agitated in the solvent for a prolonged period until

equilibrium is reached. The concentration of the dissolved solute is then measured.

Apparatus: Constant temperature shaker/water bath, centrifuge, analytical balance, UV-Vis

spectrophotometer or HPLC system.

Reagents: L-Amoxicillin powder, buffer solutions of desired pH.

Procedure:

Add an excess amount of amoxicillin powder to a known volume of the desired buffer

solution in a sealed flask.

Place the flask in a constant temperature shaker (e.g., 25°C or 37°C) and agitate for a

sufficient time to reach equilibrium (e.g., 24-48 hours).
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After equilibration, allow the suspension to settle. Withdraw a sample of the supernatant.

Centrifuge the sample to remove any undissolved solid particles.

Dilute the clear supernatant to an appropriate concentration and analyze it using a

validated UV-Vis spectrophotometric or HPLC method to determine the amoxicillin

concentration.[24][25]

Start:
Add excess amoxicillin

to buffer

Equilibrate in shaker bath
(e.g., 24h at 25°C)

Withdraw supernatant
sample

Centrifuge to remove
undissolved solids

Analyze concentration
(UV-Vis or HPLC)

Result:
Equilibrium Solubility

Click to download full resolution via product page

Workflow for the shake-flask solubility determination method.

Thermal Analysis by Differential Scanning Calorimetry
(DSC)

Principle: DSC measures the difference in heat flow between a sample and a reference as a

function of temperature. It is used to determine thermal transitions like melting and
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decomposition.

Apparatus: Differential Scanning Calorimeter (DSC).

Procedure:

Accurately weigh a small amount of amoxicillin trihydrate (typically 2-5 mg) into an

aluminum DSC pan.[13][26]

Place the pan in the DSC cell. An empty, sealed pan is used as a reference.

Heat the sample at a constant rate (e.g., 10°C/min) under a nitrogen gas stream.[13][26]

Record the heat flow as a function of temperature.

Data Analysis: The resulting thermogram will show endothermic (melting, water loss) and

exothermic (decomposition) peaks.[12][13] The peak temperature and enthalpy changes

provide information about the thermal stability of the compound.[26]

Stability Assessment by Forced Degradation Studies
Principle: Forced degradation studies intentionally expose the drug to harsh conditions (acid,

base, oxidation, heat, light) to identify potential degradation products and validate the

stability-indicating power of analytical methods, typically HPLC.[15]

Apparatus: HPLC system with a suitable detector (e.g., UV), pH meter, oven, photostability

chamber.

Reagents: L-Amoxicillin, hydrochloric acid, sodium hydroxide, hydrogen peroxide.

Procedure:

Acid/Base Hydrolysis: Add acid (e.g., 0.375 M HCl) or base (e.g., 0.015 M NaOH) to an

amoxicillin solution and maintain at a specific temperature for a set time. Neutralize the

solution before analysis.[15]

Oxidative Degradation: Treat an amoxicillin solution with hydrogen peroxide (e.g., 1.5%

H₂O₂) and monitor over time.[15]
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Thermal Degradation: Expose solid amoxicillin powder to dry heat in an oven.[15]

Photodegradation: Expose solid or solution samples to controlled light in a photostability

chamber.[15]

Data Analysis: Analyze all stressed samples by a validated stability-indicating HPLC method.

The method should be able to separate the intact amoxicillin peak from all degradation

product peaks. The decrease in the area of the amoxicillin peak and the appearance of new

peaks indicate the extent of degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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